Cas no 1105246-16-9 (3-(2H-1,3-benzodioxol-5-yl)-1-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}urea
• CAS No: 1105246-16-9
• MF: C₁₉H₁₇N₅O₄
• MW: 379.369383573532
• CID: 5976217
• PubChem ID: 42142970
• Update Time: 2025-10-31

3-(2H-1,3-benzodioxol-5-yl)-1-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}urea
• 1-(1,3-benzodioxol-5-yl)-3-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]urea
• AKOS024501747
• 1105246-16-9
• 3-(2H-1,3-benzodioxol-5-yl)-1-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)urea
• F5230-0287

• Inchi： 1S/C19H17N5O4/c25-18-6-4-15(13-2-1-7-20-11-13)23-24(18)9-8-21-19(26)22-14-3-5-16-17(10-14)28-12-27-16/h1-7,10-11H,8-9,12H2,(H2,21,22,26)
• InChI Key： DWKVTLLPCSNEGF-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NCCN1N=C(C2=CC=CN=C2)C=CC1=O)=O

Computed Properties

• Exact Mass: 379.12805404g/mol
• Monoisotopic Mass: 379.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}urea

Comprehensive Analysis of 3-(2H-1,3-benzodioxol-5-yl)-1-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}urea (CAS No. 1105246-16-9)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}urea (CAS No. 1105246-16-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique benzodioxole and pyridazine moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its urea linkage and heterocyclic framework.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in drug discovery and personalized medicine. This compound's multi-targeted binding affinity aligns with current trends in polypharmacology, where molecules are designed to interact with multiple biological targets simultaneously. Its pyridine and dihydropyridazine components further enhance its potential in targeting kinase pathways, a hot topic in oncology and inflammatory disease research.

From a synthetic chemistry perspective, the preparation of 3-(2H-1,3-benzodioxol-5-yl)-1-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}urea involves sophisticated coupling reactions and cyclization strategies. The benzodioxol-5-yl group, a common pharmacophore in CNS-active drugs, suggests potential applications in neurological disorders. Meanwhile, the pyridin-3-yl substituent is frequently explored in drug-likeness optimization due to its favorable pharmacokinetic properties.

Recent publications highlight the compound's relevance in high-throughput screening (HTS) campaigns, where its structural diversity and hydrogen-bonding capacity make it a valuable scaffold. Computational studies, including molecular docking and QSAR modeling, predict strong interactions with protein kinases and G-protein-coupled receptors (GPCRs). These findings align with growing interest in AI-driven drug design, where machine learning algorithms prioritize compounds with balanced affinity-selectivity profiles.

The compound's solubility and metabolic stability have also been investigated, addressing key challenges in oral bioavailability optimization. Its logP value and hydrogen bond acceptors/donors fall within ranges typically associated with successful lead compounds. These characteristics are frequently searched by medicinal chemists exploring fragment-based drug discovery (FBDD) approaches.

In the context of green chemistry, synthetic routes to this molecule have been evaluated for atom economy and catalytic efficiency. The urea linkage in particular has been studied for its biodegradability, reflecting broader industry shifts toward sustainable pharmaceutical manufacturing. These aspects resonate with current searches about eco-friendly synthesis and green solvents in organic chemistry.

Patent literature reveals growing commercial interest in this chemical space, with several applications citing derivatives of 3-(2H-1,3-benzodioxol-5-yl)-1-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}urea for immunomodulatory and anti-proliferative effects. The benzodioxole-pyridazine hybrid structure appears particularly valuable in intellectual property strategies, as it combines two privileged scaffolds in medicinal chemistry.

Analytical characterization of this compound typically employs advanced techniques such as LC-MS/MS, NMR spectroscopy, and X-ray crystallography. The proton NMR splitting patterns of the dihydropyridazine ring and benzodioxole protons provide distinctive fingerprints for quality control. These methodological details are frequently searched by analytical chemists working with complex heterocycles.

From a regulatory standpoint, the compound's ICH stability profiles and impurity characterization follow current QbD (Quality by Design) principles in pharmaceutical development. Its genotoxic impurity risk assessment has been documented, addressing a critical concern in preclinical safety evaluations. These aspects connect with trending searches about pharmaceutical impurities and ICH guidelines.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-{2-6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-ylethyl}urea represents a fascinating case study in modern medicinal chemistry. Its structural features and biological potential position it at the intersection of multiple research fronts, from targeted therapy development to green synthesis methodologies. As the pharmaceutical industry continues to prioritize molecular complexity and selective targeting, this compound's scientific narrative will likely evolve further.